molecular formula C14H16FNO3 B8587154 1-[(4-Fluorobenzoyl)amino]cyclohexanecarboxylic acid

1-[(4-Fluorobenzoyl)amino]cyclohexanecarboxylic acid

Cat. No.: B8587154
M. Wt: 265.28 g/mol
InChI Key: KPDXTOPUPBFEBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-Fluorobenzoyl)amino]cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C14H16FNO3 and its molecular weight is 265.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16FNO3

Molecular Weight

265.28 g/mol

IUPAC Name

1-[(4-fluorobenzoyl)amino]cyclohexane-1-carboxylic acid

InChI

InChI=1S/C14H16FNO3/c15-11-6-4-10(5-7-11)12(17)16-14(13(18)19)8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H,16,17)(H,18,19)

InChI Key

KPDXTOPUPBFEBE-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C(=O)O)NC(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under ice-cooling, a solution of 25.0 g (15.8 mmol) of 4-fluorobenzoyl chloride in 30 ml of ether was added dropwise to a mixture solution of 22.6 g (15.8 mmol) of 1-aminocyclohexanecarboxylic acid and 25.0 g (23.7 mmol) of sodium carbonate in 100 ml of ether and 300 ml of water, and the mixture was stirred at room temperature overnight. After the ether layer was separated, the aqueous layer was neutralized by concentrated hydrochloric acid under ice-cooling, and the precipitated crystal was collected by filtration to obtain 27.7 g (66%) of the title compound.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
22.6 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
66%

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